Cas no 898258-55-4 (5-(ethanesulfonyl)-2-fluorobenzoic acid)

5-(Ethanesulfonyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an ethanesulfonyl substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of both sulfonyl and carboxylic acid functional groups enhances its reactivity, enabling applications in coupling reactions and derivatization. The fluorine atom at the 2-position further contributes to its utility by influencing electronic properties and binding interactions. Its well-defined structure and high purity make it suitable for use in drug discovery and material science, where precise molecular modifications are critical.
5-(ethanesulfonyl)-2-fluorobenzoic acid structure
898258-55-4 structure
Product Name:5-(ethanesulfonyl)-2-fluorobenzoic acid
CAS No:898258-55-4
MF:C9H9FO4S
MW:232.228765249252
CID:4664313
Update Time:2025-05-21

5-(ethanesulfonyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Ethanesulfonyl-2-fluoro-benzoic acid
    • 5-(Ethanesulfonyl)-2-fluorobenzoic Acid
    • 5-(ethanesulfonyl)-2-fluorobenzoic acid
    • Inchi: 1S/C9H9FO4S/c1-2-15(13,14)6-3-4-8(10)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: PEGYNVXLVMKJDU-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(S(CC)(=O)=O)=CC=C1F

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 440.1±45.0 °C at 760 mmHg
  • Flash Point: Not available
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(ethanesulfonyl)-2-fluorobenzoic acid Pricemore >>

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Additional information on 5-(ethanesulfonyl)-2-fluorobenzoic acid

5-(Ethanesulfonyl)-2-fluorobenzoic Acid: Properties, Applications, and Market Insights

5-(Ethanesulfonyl)-2-fluorobenzoic acid (CAS No. 898258-55-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This fluorinated benzoic acid derivative features an ethanesulfonyl group, which enhances its reactivity and makes it valuable for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its unique structural features that enable diverse chemical modifications.

The molecular structure of 5-(ethanesulfonyl)-2-fluorobenzoic acid combines a fluorine atom at the ortho position with a sulfonyl group, creating distinct electronic properties. This configuration allows the compound to participate in various coupling reactions, making it particularly useful in medicinal chemistry for developing enzyme inhibitors and receptor modulators. Recent studies highlight its role in creating novel drug candidates targeting inflammatory pathways and metabolic disorders.

One of the most searched questions about this compound relates to its synthetic applications. Chemists frequently inquire about optimal conditions for amide bond formation using 5-(ethanesulfonyl)-2-fluorobenzoic acid as a precursor. The compound's carboxylic acid functionality readily reacts with amines under standard coupling reagents like EDC or HATU, while the sulfonyl group provides additional sites for structural diversification. These properties make it valuable for constructing heterocyclic scaffolds in drug discovery programs.

In material science, researchers are exploring fluorinated sulfonyl compounds like 898258-55-4 for developing advanced polymeric materials with enhanced thermal stability. The compound's ability to influence polymer chain interactions through both hydrogen bonding and dipole-dipole interactions makes it interesting for specialty coatings and adhesives. Recent patent literature suggests growing interest in these applications, particularly for high-performance materials in electronics packaging.

The global market for fluorinated building blocks like 5-(ethanesulfonyl)-2-fluorobenzoic acid is expanding, driven by demand from the pharmaceutical industry. Market analysts note increasing procurement of this compound by contract research organizations (CROs) working on next-generation therapeutics. Suppliers are responding by developing improved synthetic routes to enhance purity levels and batch consistency, addressing critical needs in preclinical development.

Environmental considerations surrounding fluorochemicals have led to investigations into the biodegradation pathways of compounds like 898258-55-4. Researchers are particularly interested in how the sulfone group affects environmental persistence compared to other fluorinated aromatics. These studies are crucial for developing green chemistry protocols that maintain synthetic utility while minimizing ecological impact.

Analytical characterization of 5-(ethanesulfonyl)-2-fluorobenzoic acid typically involves HPLC-MS and NMR spectroscopy, with particular attention to the 19F NMR signal around -110 ppm. The compound's chromatographic behavior has been extensively documented, helping quality control laboratories establish robust purity assessment methods. These analytical protocols are frequently searched by chemists working with this material.

Safety data for CAS 898258-55-4 indicates standard handling procedures for organic acids, with recommended personal protective equipment including gloves and eye protection. The compound's material safety data sheet (MSDS) emphasizes proper ventilation during handling, reflecting common precautions for laboratory chemicals of this class. These safety considerations are particularly relevant given increasing regulatory focus on occupational exposure limits for fluorinated compounds.

Future research directions for 5-(ethanesulfonyl)-2-fluorobenzoic acid may explore its potential in click chemistry applications, leveraging both the carboxylic acid and sulfonyl moieties for orthogonal functionalization. The compound's versatility positions it well for emerging combinatorial chemistry approaches, particularly in fragment-based drug discovery. These applications align with current trends toward molecular diversity in pharmaceutical research.

For researchers sourcing 5-(ethanesulfonyl)-2-fluorobenzoic acid, key considerations include supplier reliability and certificate of analysis details. The compound is typically available in research quantities from specialty chemical providers, with purity specifications often exceeding 97%. Documentation of residual solvent levels and heavy metal content are particularly important for sensitive biological applications.

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